Cas no 1343688-99-2 (5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1343688-99-2
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 5692731
• PubChem ID: 63382905
• Update Time: 2025-06-25

5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012689132
• 5-(3-methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1343688-99-2
• EN300-1119978
• 5-(3-methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• CS-0290907
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3-methyl-2-furanyl)-
• 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C8H6N2O4/c1-4-2-3-13-5(4)7-9-6(8(11)12)10-14-7/h2-3H,1H3,(H,11,12)
• InChI Key： IUHWRDMVYCZQBJ-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 194.03275668g/mol
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 396.1±44.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Additional information on 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1343688-99-2)

5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1343688-99-2, has garnered attention due to its structural uniqueness and its role in the development of novel therapeutic agents. The presence of a 1,2,4-oxadiazole core and a 3-methylfuran-2-yl substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.

The 1,2,4-oxadiazole moiety is a heterocyclic compound that has been extensively studied for its pharmacological properties. This ring system is known for its stability and ability to interact with various biological targets, making it a preferred choice in drug design. The 3-methylfuran-2-yl group adds an additional layer of complexity, providing a site for functionalization that can enhance the compound's bioactivity and selectivity.

In recent years, there has been a surge in research focused on developing new derivatives of oxadiazole-based compounds due to their promising pharmacological profiles. Studies have shown that these derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the 3-methylfuran-2-yl group into the 1,2,4-oxadiazole framework has been particularly noteworthy, as it has been found to improve the solubility and bioavailability of the compounds.

The synthesis of 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the 1,2,4-oxadiazole core through cyclocondensation reactions. Subsequent steps involve the introduction of the 3-methylfuran-2-yl group via nucleophilic substitution or other coupling reactions. Each step must be meticulously controlled to ensure high yield and purity.

The compound's potential as a lead molecule in drug discovery has been explored in several recent studies. For instance, researchers have investigated its interaction with enzymes and receptors involved in cancer pathways. Preliminary results suggest that derivatives of this compound may inhibit key enzymes such as kinases and cyclases, which are crucial for cell proliferation and survival. Additionally, the 3-methylfuran-2-yl group has been found to enhance binding affinity by optimizing the orientation of key functional groups within the binding site.

The role of computational chemistry in designing and optimizing derivatives of 5-(3-Methylfuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of different derivatives before they are synthesized in the lab. This approach not only saves time but also reduces the amount of experimental material required. By leveraging molecular modeling techniques such as docking studies and molecular dynamics simulations, scientists can identify promising candidates for further experimental validation.

In conclusion, 5-(3-Methylfuran-2-yl)-1,2,4 oxadiazole -3 carboxylic acid (CAS No. 1343688 -99 - 2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile functionalization potential make it an attractive scaffold for developing new therapeutic agents. The ongoing research into this compound and its derivatives underscores its importance in addressing various therapeutic challenges. As our understanding of its pharmacological properties continues to grow， so too does its potential to contribute to innovative drug development strategies.